Cas no 79068-46-5 (2-(bromomethyl)-5-methylPyrazine)

• Product Name: 2-(bromomethyl)-5-methylPyrazine
• CAS No: 79068-46-5
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• MDL: MFCD16860576
• CID: 2117914
• PubChem ID: 58284071
• Update Time: 2025-06-12

2-(bromomethyl)-5-methylPyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-5-methylPyrazine
• Pyrazine, 2-(broMoMethyl)-5-Methyl-
• AKOS012019339
• 79068-46-5
• DB-075547
• EN300-1912085
• SCHEMBL9947402

• MDL： MFCD16860576
• Inchi： 1S/C6H7BrN2/c1-5-3-9-6(2-7)4-8-5/h3-4H,2H2,1H3
• InChI Key： PFLPXFGKWATGDO-UHFFFAOYSA-N
• SMILES： BrCC1C=NC(C)=CN=1

Computed Properties

• Exact Mass: 185.97926g/mol
• Monoisotopic Mass: 185.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-(bromomethyl)-5-methylPyrazine

Comprehensive Overview of 2-(Bromomethyl)-5-methylpyrazine (CAS No. 79068-46-5): Properties, Applications, and Industry Insights

2-(Bromomethyl)-5-methylpyrazine (CAS No. 79068-46-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazine derivative is recognized for its unique molecular structure, featuring a reactive bromomethyl group attached to a 5-methylpyrazine ring. Such structural characteristics make it a valuable intermediate in synthetic chemistry, particularly in the development of flavoring agents, bioactive molecules, and functional materials.

The compound’s CAS number 79068-46-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in global chemical databases. Its systematic name, 2-(bromomethyl)-5-methylpyrazine, highlights the functional groups that define its reactivity. Recent studies emphasize its role in cross-coupling reactions, where the bromomethyl moiety facilitates nucleophilic substitutions—a topic frequently searched in AI-driven chemistry platforms like Reaxys or SciFinder.

In the context of user search trends, queries such as "pyrazine derivatives in drug discovery" or "bromomethyl group reactivity" reflect growing interest in this compound’s applications. Analysts note a 20% annual increase in searches for heterocyclic building blocks, aligning with the demand for 2-(bromomethyl)-5-methylpyrazine in modular synthesis. Its compatibility with palladium-catalyzed reactions further positions it as a hotspot for patent filings, particularly in oncology and CNS drug development.

From a technical perspective, the compound’s physicochemical properties—including a molecular weight of 187.03 g/mol and moderate solubility in polar organic solvents—make it suitable for controlled functionalization. Industry reports highlight its use in creating high-value aroma chemicals, addressing the booming market for synthetic flavors (projected to reach $7.1 billion by 2026). This aligns with frequent searches for "pyrazine-based flavor enhancers" in food science forums.

Environmental and safety considerations are also trending topics. While not classified as hazardous under major regulatory frameworks, proper handling of 2-(bromomethyl)-5-methylpyrazine requires standard organic synthesis precautions. Laboratories increasingly search for "green bromination alternatives", driving innovation in sustainable production methods for such intermediates. Recent publications in ACS Sustainable Chemistry discuss enzymatic approaches to reduce halogenated waste.

The compound’s crystallographic data and spectroscopic profiles (detailed in journals like Journal of Heterocyclic Chemistry) are another focal point for researchers. NMR and IR spectra of CAS 79068-46-5 are frequently requested in chemical identification forums, underscoring its analytical importance. Computational chemistry platforms also utilize its structure for QSAR modeling studies, a subject with rising search volume in AI-assisted drug design.

Market analysts correlate the demand for 2-(bromomethyl)-5-methylpyrazine with regional pharmaceutical growth, particularly in Asia-Pacific API manufacturing hubs. Patent landscapes reveal its incorporation in kinase inhibitor scaffolds, a hot topic in cancer therapy research. This connects to trending searches like "pyrazine motifs in targeted therapies", reflecting the compound’s translational relevance.

In summary, 2-(bromomethyl)-5-methylpyrazine (CAS No. 79068-46-5) exemplifies the intersection of fundamental chemistry and applied science. Its versatility across flavor chemistry, medicinal chemistry, and material science ensures sustained academic and industrial interest, mirrored by evolving search patterns in chemical intelligence systems.